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Compound of Interest

Compound Name: H-GLU-AMC-OH

Cat. No.: B555358 Get Quote

This guide provides essential safety and logistical information for the proper disposal of H-
GLU-AMC-OH, a fluorogenic substrate commonly used in biochemical assays. While generally

not classified as a hazardous substance, adherence to proper disposal protocols is crucial for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Summary of Chemical and Safety Data
The following table summarizes key information for H-GLU-AMC-OH. It is imperative to handle

this compound in accordance with good industrial hygiene and safety practices.
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Identifier Information

Chemical Name L-Glutamic acid γ-(7-amido-4-methylcoumarin)

Molecular Formula C₁₅H₁₆N₂O₅

Molecular Weight 304.3 g/mol [1]

CAS Number 72669-53-5[2]

Appearance White to off-white powder[2]

Storage
Store lyophilized at -20°C, keep desiccated and

protected from light.[3][4]

Primary Use
Fluorogenic substrate for γ-Glutamyl transferase

and other aminopeptidases.[2][5]

Known Hazards

To the best of current knowledge, the chemical,

physical, and toxicological properties have not

been thoroughly investigated. Handle with

caution as with any laboratory chemical.

Step-by-Step Disposal Protocol
The proper disposal method for H-GLU-AMC-OH depends on its physical state (solid or

solution) and the nature of the solvent used.

1. Disposal of Solid H-GLU-AMC-OH Waste:

Step 1: Collection

Collect unused or waste H-GLU-AMC-OH powder in a designated, well-labeled, and

securely sealed container.

Step 2: Labeling

Clearly label the container as "Non-hazardous Chemical Waste" and include the full

chemical name, "H-GLU-AMC-OH".

Step 3: Disposal
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Dispose of the container in accordance with your institution's guidelines for non-hazardous

solid chemical waste. Do not dispose of it in the regular trash to prevent potential

exposure to custodial staff.[6]

2. Disposal of H-GLU-AMC-OH Solutions:

The disposal of H-GLU-AMC-OH solutions is dictated by the solvent system.

Aqueous Solutions:

Step 1: Neutralization

Ensure the pH of the solution is within a neutral range (typically 6-9) before disposal.

Step 2: Dilution

While not always required for non-hazardous waste, it is good practice to dilute small

quantities of the solution with a large volume of water.

Step 3: Sewer Disposal

For non-hazardous aqueous solutions, disposal down the sanitary sewer with copious

amounts of running water is often permissible. However, always verify this with your

institution's Environmental Health and Safety (EHS) office first.[7]

Solutions in Organic Solvents:

Step 1: Segregation and Collection

Collect waste solutions containing organic solvents in a designated, compatible, and

properly sealed hazardous waste container.

Segregate halogenated and non-halogenated solvent waste if required by your

institution.[8]

Step 2: Labeling
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Label the container with a "Hazardous Waste" tag, listing all chemical constituents and

their approximate concentrations.[9]

Step 3: Institutional Disposal

Arrange for pickup and disposal through your institution's hazardous waste

management program.[9]

Disposal Decision Workflow
The following diagram outlines the logical steps for determining the correct disposal procedure

for H-GLU-AMC-OH waste.
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H-GLU-AMC-OH Waste

Solid or Solution?

Solid Waste

Solid

Solution Waste

Solution

Collect in a labeled container for non-hazardous solid waste. Aqueous or Organic Solvent?

Aqueous Solution

Aqueous

Organic Solution

Organic

Neutralize pH (6-9) and dilute if necessary. Collect in a labeled hazardous waste container.

Dispose via institutional non-hazardous waste stream.

Dispose down sanitary sewer with ample water (confirm local policy). Dispose via institutional hazardous waste program.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of H-GLU-AMC-OH.

Disclaimer: This information is intended as a guide. Researchers must consult and adhere to all

federal, state, and local regulations, as well as their institution's specific Environmental Health

and Safety (EHS) protocols for chemical waste disposal.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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